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Compound of Interest

Compound Name: Ac-Ala-OH-d3

Cat. No.: B12300266 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides crucial procedural guidance for the personal

protective equipment (PPE), operational handling, and disposal of Ac-Ala-OH-d3, a deuterated

form of N-acetyl-alanine.

Personal Protective Equipment (PPE)
When handling Ac-Ala-OH-d3, appropriate personal protective equipment is mandatory to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection

Tightly fitting safety goggles or

a face shield (minimum 8

inches).[1]

Must be used to protect

against potential splashes and

dust. Equipment should be

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Gloves must be inspected

before use. A proper glove

removal technique (without

touching the glove's outer

surface) should be employed

to avoid skin contact.[1]

Body Protection Laboratory coat.

A lab coat should be worn to

protect skin and clothing from

potential spills. The type of

body protection should be

chosen based on the

concentration and amount of

the substance.[1]

Respiratory Protection
N95 (US) or P1 (EN 143) dust

mask.

While generally not required if

working in a well-ventilated

area, a dust mask should be

used if nuisance levels of dust

are generated.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Ac-Ala-OH-d3 is essential for laboratory safety and

procedural consistency.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

2. Preparation and Handling:

All handling of Ac-Ala-OH-d3 should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize the inhalation of any dust.

Before handling, ensure all required PPE is correctly worn.

Avoid direct contact with the skin, eyes, and clothing.

Minimize the generation of dust when transferring the solid.

3. In Case of a Spill:

Ensure the area is well-ventilated.

Wearing the appropriate PPE, gently sweep or vacuum the spilled material into a suitable,

labeled container for disposal.

Avoid actions that could generate dust.

4. Disposal Plan:

All waste materials, including the compound itself and any contaminated consumables (e.g.,

gloves, weighing paper), must be placed in a designated, properly labeled, and sealed

container.

Dispose of the chemical waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Contaminated gloves should be disposed of after use in accordance with applicable laws

and good laboratory practices.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Ac-Ala-OH-d3.
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Hazard Identification and First Aid
While a specific Safety Data Sheet (SDS) for Ac-Ala-OH-d3 was not found, an SDS for the

similar compound N-Acetyl-L-alanine-d3 indicates it may cause skin irritation, serious eye

irritation, and respiratory irritation.[2] Therefore, it is prudent to handle Ac-Ala-OH-d3 with care.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention if you feel unwell.

This guidance is intended to provide a framework for the safe handling of Ac-Ala-OH-d3.

Always consult your institution's specific safety protocols and the most up-to-date Safety Data

Sheet available for the specific compound you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12300266#personal-protective-equipment-for-
handling-ac-ala-oh-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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